Cas no 1252898-90-0 (3-(Cyclopropylmethoxy)-4-fluorobenzoic acid)

• Product Name: 3-(Cyclopropylmethoxy)-4-fluorobenzoic acid
• CAS No: 1252898-90-0
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• MDL: MFCD22666151
• CID: 4785422
• Update Time: 2025-10-30

3-(Cyclopropylmethoxy)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylmethoxy)-4-fluorobenzoic acid
• 3-(Cyclopropylmethoxy)-4-fluorobenzoic acid

• MDL： MFCD22666151
• Inchi： 1S/C11H11FO3/c12-9-4-3-8(11(13)14)5-10(9)15-6-7-1-2-7/h3-5,7H,1-2,6H2,(H,13,14)
• InChI Key： UWWUZYZNDNTSDV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1OCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on 3-(Cyclopropylmethoxy)-4-fluorobenzoic acid

3-(Cyclopropylmethoxy)-4-fluorobenzoic Acid: An Overview of CAS No. 1252898-90-0

3-(Cyclopropylmethoxy)-4-fluorobenzoic acid (CAS No. 1252898-90-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(Cyclopropylmethoxy)-4-fluorobenzoic acid is composed of a benzene ring substituted with a fluorine atom at the 4-position and a cyclopropylmethoxy group at the 3-position. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for drug design and synthesis.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The fluorine atom in 3-(Cyclopropylmethoxy)-4-fluorobenzoic acid can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug development. Additionally, the cyclopropylmethoxy group contributes to the overall rigidity and conformational stability of the compound, further enhancing its bioavailability and target specificity.

In the context of pharmaceutical research, 3-(Cyclopropylmethoxy)-4-fluorobenzoic acid has been explored as a potential lead compound for the development of drugs targeting various diseases. For instance, it has shown promising activity as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Furthermore, its ability to modulate receptor activity has been investigated in the context of neurological disorders and cancer therapy.

The synthesis of 3-(Cyclopropylmethoxy)-4-fluorobenzoic acid typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and functional group transformations. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration in modern pharmaceutical research.

In addition to its potential therapeutic applications, 3-(Cyclopropylmethoxy)-4-fluorobenzoic acid has been studied for its use as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. This versatility has made it a popular choice among researchers working on combinatorial chemistry and high-throughput screening platforms.

The pharmacological profile of 3-(Cyclopropylmethoxy)-4-fluorobenzoic acid has been extensively characterized through in vitro and in vivo studies. These studies have demonstrated its ability to inhibit specific enzymes and receptors with high selectivity and potency. For example, it has been shown to effectively inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored in the context of developing drugs for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Clinical trials involving compounds derived from 3-(Cyclopropylmethoxy)-4-fluorobenzoic acid are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been encouraging, with several compounds showing promising therapeutic effects with minimal side effects. These findings underscore the potential of this compound as a valuable tool in drug discovery and development.

In conclusion, 3-(Cyclopropylmethoxy)-4-fluorobenzoic acid (CAS No. 1252898-90-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for developing novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its use in drug development, highlighting its importance in modern pharmaceutical science.